Multi-color polymer pen lithography for oligonucleotide arrays†

Chemical Communications Pub Date: 2016-09-22 DOI: 10.1039/C6CC07087F

Abstract

Multi-color patterning by polymer pen lithography (PPL) was used to fabricate covalently immobilized fluorophore and oligonucleotide arrays with up to five different components. The oligonucleotide arrays offer a virtually unlimited inventory of orthogonal binding tags for self-assembly of proteins as demonstrated by use of the arrays to monitor cell-protein interactions of MCF7 cells.

Graphical abstract: Multi-color polymer pen lithography for oligonucleotide arrays
Multi-color polymer pen lithography for oligonucleotide arrays†
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